N,N-diethyl-2-nitro-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)aniline

• IUPAC Name: N,N-diethyl-2-nitro-4-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)aniline
• InChI: InChI=1S/C17H17N5O3/c1-3-21(4-2)14-6-5-13(11-15(14)22(23)24)17-19-16(20-25-17)12-7-9-18-10-8-12/h5-11H,3-4H2,1-2H3
• InChI Key: PSUCCRDQSNFJTH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C=C(C=C1)C2=NC(=NO2)C3=CC=NC=C3)[N+](=O)[O-]
• Molecular Formula: C17H17N5O3
• Molecular Weight: 339.3 g/mol

Description

N,N-diethyl-2-nitro-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)aniline, also known as DPA, is a chemical compound that has been widely used in scientific research due to its unique properties. DPA is a fluorescent probe that can be used to detect zinc ions in biological systems.

Mechanism of Action

N,N-diethyl-2-nitro-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)aniline binds to zinc ions through the nitro and oxadiazole groups, which results in a fluorescence emission at 505 nm. The fluorescence intensity of this compound is directly proportional to the concentration of zinc ions. This compound has a high selectivity for zinc ions over other metal ions, such as copper and iron.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not interfere with cellular processes. In addition to its use as a fluorescent probe for zinc ions, this compound has also been used to study the interaction between zinc ions and proteins, such as metallothioneins and zinc fingers. This compound has also been used to study the role of zinc ions in neurodegenerative diseases, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diethyl-2-nitro-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)aniline as a fluorescent probe for zinc ions is its high selectivity for zinc ions over other metal ions. This compound is also relatively easy to synthesize and has minimal toxicity. However, one limitation of using this compound is its sensitivity to pH and temperature changes, which can affect its fluorescence emission. This compound also has a relatively low quantum yield compared to other fluorescent probes, which can limit its sensitivity for detecting low concentrations of zinc ions.

Future Directions

For the use of N,N-diethyl-2-nitro-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)aniline include the development of biosensors, modification of this compound to improve its selectivity and sensitivity, and studying the role of zinc ions in other physiological processes.

Synthesis Methods

The synthesis of N,N-diethyl-2-nitro-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)aniline involves the reaction of 4-aminopyridine, ethyl chloroacetate, and nitroethane in the presence of sodium hydride. The resulting intermediate is then reacted with 5-amino-1,2,4-oxadiazole to form this compound. The purity of this compound can be improved by recrystallization from ethanol.

Scientific Research Applications

N,N-diethyl-2-nitro-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)aniline has been widely used in scientific research as a fluorescent probe for zinc ions. Zinc ions play a crucial role in many biological processes, including DNA synthesis, protein folding, and immune system function. This compound can be used to detect changes in zinc ion concentration in cells and tissues, which can provide insights into the role of zinc ions in various biological processes.